(4-Bromo-3-fluorophenyl)methanethiol

• Molecular Formula: C7H6BrFS
• Molecular Weight: 221.09 g/mol
• IUPAC Name: (4-bromo-3-fluorophenyl)methanethiol
• InChI: InChI=1S/C7H6BrFS/c8-6-2-1-5(4-10)3-7(6)9/h1-3,10H,4H2
• InChI Key: GMYAJPWXUREPAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CS)F)Br

Description

(4-Bromo-3-fluorophenyl)methanethiol (CAS 1537406-67-9) is a halogenated arylthiol with the molecular formula C₇H₆BrFS and a molecular weight of 221.09 g/mol . It features a methanethiol (-CH₂SH) group attached to a bromo- and fluoro-substituted benzene ring. The bromine atom is positioned at the para (4th) carbon, while fluorine occupies the meta (3rd) position. This substitution pattern imparts distinct electronic and steric properties, influencing reactivity, solubility, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-Bromo-3-fluorophenyl)methanethiol typically involves the introduction of the thiol group to a pre-functionalized aromatic ring. One common method is the nucleophilic substitution reaction where a suitable precursor, such as (4-Bromo-3-fluorophenyl)methanol, is treated with thiolating agents under controlled conditions. The reaction may involve the use of reagents like thiourea followed by hydrolysis to yield the desired thiol compound.

Industrial Production Methods: In an industrial setting, the production of (4-Bromo-3-fluorophenyl)methanethiol may involve large-scale nucleophilic substitution reactions using optimized conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product suitable for various applications.

Chemical Reactions Analysis

Types of Reactions: (4-Bromo-3-fluorophenyl)methanethiol can undergo several types of chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The bromine and fluorine substituents can be reduced under specific conditions.

Substitution: The aromatic ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or iodine can be used for oxidation reactions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Halogenation or nitration reactions may use reagents like bromine or nitric acid under controlled conditions.

Major Products:

Oxidation: Formation of disulfides or sulfonic acids.

Reduction: Dehalogenated products or reduced aromatic compounds.

Substitution: Various substituted aromatic compounds depending on the reagents used.

Scientific Research Applications

(4-Bromo-3-fluorophenyl)methanethiol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Medicine: Investigated for its potential use in drug development, particularly in designing molecules with specific biological activities.

Industry: Utilized in the production of materials with unique properties, such as polymers or advanced materials for electronics.

Mechanism of Action

The mechanism by which (4-Bromo-3-fluorophenyl)methanethiol exerts its effects depends on its interaction with molecular targets. The thiol group can form covalent bonds with various biomolecules, potentially affecting their function. The presence of bromine and fluorine can influence the compound’s reactivity and interaction with enzymes or receptors, modulating biological pathways.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The compound belongs to the aryl methanethiol family, where substituents on the aromatic ring modulate physicochemical behavior. Key structural analogs include:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties
(4-Bromo-3-fluorophenyl)methanethiol	4-Br, 3-F	C₇H₆BrFS	221.09	High halogen electronegativity; reduced nucleophilicity of -SH group
(4-Chlorophenyl)methanethiol	4-Cl	C₇H₇ClS	158.69	Lower molecular weight; weaker electron-withdrawing effect vs. Br/F
(3-Fluorophenyl)methanethiol	3-F	C₇H₇FS	142.19	Single halogen; higher -SH reactivity
Phenylmethanethiol	No substituents	C₇H₈S	124.20	Unhindered -SH group; high nucleophilicity

Key Observations :

• Electron-withdrawing effects : Bromine and fluorine substituents reduce electron density at the thiol group, decreasing nucleophilicity compared to unsubstituted phenylmethanethiol. This may hinder reactions like disulfide bond formation or metal chelation.

Reactivity and Metabolic Considerations

Methanethiols are metabolized by methylotrophic bacteria, but halogenation alters biodegradability. Evidence from Methylacidiphilum fumariolicum SolV studies shows:

• Unsubstituted methanethiol is consumed at Vₘₐₓ = 2.3 nmol·min⁻¹·mg DW⁻¹ with Kₛ = 0.1 µM , but concentrations >3 µM inhibit metabolism due to toxic byproducts (e.g., H₂S, H₂O₂) .
• Substituted methanethiols like (4-Bromo-3-fluorophenyl)methanethiol are likely less metabolically accessible due to steric and electronic effects. The bulky aromatic ring may prevent binding to methanethiol oxidase (MTO) or particulate methane monooxygenase (pMMO) .

Research Findings and Implications

Biodegradability Challenges

• Natural methanethiol degradation pathways (e.g., via MTO or SQR enzymes) are efficient for small, unsubstituted thiols .

Biological Activity

(4-Bromo-3-fluorophenyl)methanethiol is a compound with significant potential in medicinal chemistry and organic synthesis. Its unique structure, characterized by a thiol group and halogen substituents, allows for diverse biological activities. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

• Molecular Formula: C7H6BrFS
• Molecular Weight: 221.09 g/mol
• IUPAC Name: (4-bromo-3-fluorophenyl)methanethiol
• Canonical SMILES: C1=CC(=C(C=C1CS)F)Br

The biological activity of (4-Bromo-3-fluorophenyl)methanethiol is primarily attributed to its thiol group, which can form covalent bonds with various biomolecules, including proteins and enzymes. This interaction may alter the function of these biomolecules, influencing various biological pathways. The presence of bromine and fluorine enhances its reactivity and specificity towards molecular targets.

Antimicrobial Properties

Recent studies have investigated the antimicrobial potential of (4-Bromo-3-fluorophenyl)methanethiol against various pathogens. The compound has shown activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis, with minimum inhibitory concentrations (MICs) significantly lower than traditional antibiotics like vancomycin .

Table 1: Antimicrobial Activity of (4-Bromo-3-fluorophenyl)methanethiol

Pathogen	MIC (µg/mL)	Reference
Staphylococcus aureus (MRSA)	16
Enterococcus faecalis	32
Escherichia coli	64

Cytotoxicity Studies

Cytotoxicity assays have been performed to assess the safety profile of (4-Bromo-3-fluorophenyl)methanethiol. In vitro studies on human cell lines such as HeLa and Vero cells indicated that the compound exhibits low toxicity, making it a promising candidate for further development in therapeutic applications .

Case Study 1: Synthesis and Characterization

A study focused on the synthesis of derivatives of (4-Bromo-3-fluorophenyl)methanethiol highlighted its utility as a building block in organic synthesis. The derivatives were characterized using NMR spectroscopy and mass spectrometry, confirming the successful incorporation of the thiol group into various molecular frameworks .

Case Study 2: Structure-Activity Relationship (SAR)

Research exploring the structure-activity relationship of related compounds demonstrated that modifications to the thiol group significantly impact biological activity. For instance, introducing additional halogen atoms or varying the alkyl chain length altered the antimicrobial efficacy against specific bacterial strains .

Applications in Drug Development

The unique properties of (4-Bromo-3-fluorophenyl)methanethiol make it a candidate for drug development. Its ability to interact with biological targets through covalent bonding suggests potential applications in creating novel therapeutics for infectious diseases resistant to conventional treatments.

Q & A

Basic Research Questions

Q. What synthetic methodologies are optimal for preparing high-purity (4-Bromo-3-fluorophenyl)methanethiol?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or palladium-catalyzed cross-coupling reactions. For example, bromo-fluoro-substituted aryl halides (e.g., methyl 2-(4-bromo-3-fluorophenyl)acetate, as in ) can undergo thiolation using NaSH or thiourea in the presence of catalysts like K₂WO₄/alumina, which balances selectivity and activity . Purification via column chromatography (silica gel, hexane/ethyl acetate) followed by recrystallization ensures high purity (>95%). Confirm purity using HPLC with UV detection (λ = 254 nm) .

Q. Which analytical techniques are critical for characterizing (4-Bromo-3-fluorophenyl)methanethiol?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR to confirm substitution patterns (e.g., aromatic protons at δ 7.2–7.8 ppm, thiol proton at δ 1.3–1.5 ppm) .
• Mass Spectrometry : High-resolution ESI-MS to verify molecular ion peaks (e.g., [M+H]⁺ at m/z 247.06) .
• X-ray Crystallography : Resolve crystal structure for steric/electronic analysis (e.g., C-Br/F bond angles and torsion angles) .

Q. What safety protocols are essential when handling (4-Bromo-3-fluorophenyl)methanethiol?

• Methodological Answer : Use fume hoods and PPE (gloves, goggles) due to potential toxicity. Immediate first aid for skin/eye exposure includes 15-minute flushing with water . Store under inert gas (N₂/Ar) to prevent oxidation of the thiol group. Monitor air quality with gas detectors for methanethiol derivatives (detection limit: 1 ppm) .

Advanced Research Questions

Q. How do bromo and fluoro substituents modulate the electronic properties of (4-Bromo-3-fluorophenyl)methanethiol in catalytic reactions?

• Methodological Answer : The electron-withdrawing Br/F groups decrease electron density at the phenyl ring, enhancing electrophilicity for Suzuki-Miyaura couplings. Computational studies (DFT/B3LYP/6-311++G**) can quantify substituent effects on charge distribution and frontier orbitals . Experimentally, compare reaction rates with non-halogenated analogs using kinetic profiling (e.g., UV-Vis monitoring at 300 nm) .

Q. What role do acid-base properties of catalysts play in the selective thiolation of bromo-fluoro aryl precursors?

• Methodological Answer : Weakly basic catalysts (e.g., K₂WO₄/alumina) favor methanethiol selectivity (up to 96%) over dimethyl sulfide by minimizing strong acid-site interactions . Characterize catalyst surfaces via NH₃/CO₂-TPD to quantify acid-base sites. Optimize reaction conditions (T = 300–360°C, H₂S:MeOH = 2:1) for maximum conversion (55–60%) .

Q. How does (4-Bromo-3-fluorophenyl)methanethiol interact with microbial systems in environmental matrices?

• Methodological Answer : Methanethiol derivatives are degraded by verrucomicrobial methanotrophs via methanethiol oxidase (MTO), producing H₂S and formaldehyde . Use GC-MS to track degradation products in simulated sediment microcosms. Assess toxicity thresholds (e.g., IC₅₀ = 3 µM for Methylacidiphilum fumariolicum) via growth inhibition assays .

Q. Can computational models resolve conformational stability conflicts in methanethiol clusters containing bromo-fluoro substituents?

• Methodological Answer : Re-evaluate global minima using MP2/cc-pVTZ basis sets, which improve accuracy for non-covalent interactions (e.g., S···H hydrogen bonds). Compare with experimental IR/Raman spectra (e.g., S-H stretch at 2550 cm⁻¹) to validate dimer/trimer configurations .

Data Contradictions and Resolutions

• Catalyst Selectivity vs. Activity : While K₂WO₄/alumina achieves high methanethiol selectivity (96%), KOH/NaOH offer higher methanol conversion (56–53%) but lower selectivity (90–92%) . Resolution: Use promoter metals (e.g., Co or Ni) to enhance dispersion and balance trade-offs .
• Methanethiol’s Dual Role : Though essential in prebiotic chemistry , methanethiol inhibits microbial methane oxidation at >3 µM . Resolution: Study co-metabolism pathways using ¹³C-labeled substrates to trace carbon flux .